![molecular formula C13H21NO4S B4426632 2,5-diethoxy-N-propylbenzenesulfonamide](/img/structure/B4426632.png)
2,5-diethoxy-N-propylbenzenesulfonamide
Overview
Description
Synthesis Analysis
The synthesis of sulfonamides typically involves the reaction of sulfonyl chlorides with amines. However, specific synthesis details for 2,5-diethoxy-N-propylbenzenesulfonamide are not directly available. In related research, the synthesis of sulfonamide compounds involves innovative approaches such as aminohalogenation reactions and base-mediated intramolecular C-arylation, offering insights into the complex reactions used to produce sulfonamide derivatives (Zhang et al., 2010).
Molecular Structure Analysis
Molecular structure analysis of sulfonamide compounds is crucial for understanding their chemical behavior and properties. Studies often use techniques like X-ray diffraction to elucidate the crystal structures, revealing the conformation, bond lengths, and angles that define the three-dimensional arrangement of atoms in the molecule. Such structural insights are fundamental for the rational design of sulfonamide-based therapeutics and materials (Kisseljova et al., 2014).
Chemical Reactions and Properties
Sulfonamides can participate in various chemical reactions, reflecting their versatile chemical properties. For instance, they can undergo N-alkylation, aminohydroxylation, and react with amines under specific conditions. These reactions are pivotal for modifying the chemical structure and properties of sulfonamide compounds for targeted applications (Adachi & Otsuki, 1976).
Physical Properties Analysis
The physical properties of sulfonamides, such as solubility, melting point, and crystal structure, are influenced by their molecular structure. These properties are essential for determining the compound's suitability for various applications, including pharmaceuticals. For example, the crystal packing and hydrogen bonding patterns can significantly affect the solubility and stability of sulfonamide derivatives (Shakuntala et al., 2017).
Chemical Properties Analysis
The chemical properties of sulfonamides, such as reactivity, acidity, and potential for forming derivatives, are crucial for their application in drug design and synthesis. The functional group's nature allows for a wide range of chemical modifications, making sulfonamides a versatile class of compounds for developing new therapeutic agents (Li et al., 2007).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2,5-diethoxy-N-propylbenzenesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21NO4S/c1-4-9-14-19(15,16)13-10-11(17-5-2)7-8-12(13)18-6-3/h7-8,10,14H,4-6,9H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMPXPGLGAFGHSN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNS(=O)(=O)C1=C(C=CC(=C1)OCC)OCC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.38 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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